
A Comparative Analysis of (+)-Isononyl Acetate
and Other Acetate Esters in Perfumery

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: (+)-isononyl acetate

Cat. No.: B1147620 Get Quote

In the intricate world of perfumery, acetate esters are indispensable for their ability to impart a

wide range of fruity and floral notes. This guide provides a detailed comparison of the

performance of (+)-isononyl acetate against other commonly used acetate esters, namely

linalyl acetate, benzyl acetate, and ethyl acetate. This analysis is supported by available

physicochemical data and established experimental protocols to offer a comprehensive

resource for researchers, scientists, and fragrance development professionals.

Olfactory Profile and Physicochemical Properties
The olfactory character of an acetate ester is a primary determinant of its application in

fragrance compositions. The following table summarizes the key olfactory descriptors and

physicochemical properties of (+)-isononyl acetate and its counterparts. These properties,

particularly vapor pressure and the logarithm of the octanol-water partition coefficient (logP),

are critical indicators of the ester's volatility, tenacity, and substantivity.
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Feature
(+)-Isononyl
Acetate

Linalyl Acetate Benzyl Acetate Ethyl Acetate

CAS Number 40379-24-6[1] 115-95-7 140-11-4 141-78-6

Molecular Weight

( g/mol )
186.29[1] 196.29 150.17 88.11[2]

Odor Profile

Fruity, floral,

woody with tea,

powdery, and

orris root notes.

[1]

Floral, lavender-

like, slightly

citrusy.[3]

Sweet, floral,

jasmine-like with

pear and banana

undertones.[3]

Sweet, fruity,

ethereal,

reminiscent of

pineapple and

pear.[4][5]

Vapor Pressure

(mmHg at 25°C)

~0.158

(estimated)
~0.111 ~0.18 93.2

logP 4.1[1] 3.93 1.96 0.73[2]

Odor Life on

Smelling Strip
~13 hours[6] Moderate Poor ~0.16 hours

Volatility Head/Heart[1] Top/Heart Top/Heart Head[2]

Performance Comparison in Perfumery
The performance of a fragrance ingredient is a multifaceted concept encompassing its odor

intensity, longevity (substantivity), and diffusion. While direct comparative studies with

standardized methodologies are limited, the following analysis is based on available data and

established principles in perfumery.

Odor Intensity and Threshold:

The odor threshold, the lowest concentration at which a substance can be detected, is a crucial

measure of its potency. While a specific odor threshold for (+)-isononyl acetate is not readily

available in the reviewed literature, its complex and multifaceted aroma profile suggests a

moderate to high impact. Ethyl acetate, by contrast, has a documented detection threshold of 5

parts per billion.[2] The perceived intensity of these esters in a composition is also dependent

on their concentration and interaction with other ingredients.
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Longevity and Substantivity:

Longevity, or substantivity, refers to the duration for which a fragrance ingredient remains

perceptible on a substrate, such as skin or a smelling strip. This is inversely related to the

compound's volatility, which can be inferred from its vapor pressure and molecular weight.

(+)-Isononyl Acetate, with its relatively low estimated vapor pressure and higher molecular

weight, exhibits good tenacity, lasting approximately 13 hours on a smelling strip.[6] Its

higher logP value also suggests greater affinity for less polar substrates like skin,

contributing to its longevity.

Linalyl Acetate has a moderate longevity.

Benzyl Acetate is known for its relatively poor tenacity.

Ethyl Acetate is highly volatile, as indicated by its high vapor pressure and low molecular

weight, resulting in a very short odor life of around 0.16 hours on a smelling strip.

Diffusion:

Diffusion relates to the ability of a fragrance molecule to travel through the air, influencing its

"sillage" or the trail it leaves. Highly volatile compounds with high vapor pressures, such as

ethyl acetate, have high diffusion and are typically used as top notes that provide the initial

impression of a fragrance. In contrast, less volatile ingredients like (+)-isononyl acetate have

lower diffusion and contribute to the heart and base of a perfume, providing structure and

longevity.

Experimental Protocols
To ensure objective and reproducible comparisons of fragrance ingredients, standardized

experimental protocols are essential. The following outlines key methodologies for evaluating

the performance of acetate esters.

Gas Chromatography-Olfactometry (GC-O)
This technique is instrumental in characterizing the odor profile of individual components within

a complex mixture.
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Methodology:

Sample Preparation: A solution of the acetate ester in a suitable solvent (e.g., ethanol) is

prepared.

Injection: A small volume of the sample is injected into the gas chromatograph.

Separation: The components of the sample are separated based on their boiling points and

interactions with the stationary phase of the GC column.

Detection: The effluent from the GC column is split. One portion goes to a standard detector

(e.g., a mass spectrometer for identification), and the other is directed to a sniffing port.

Olfactory Analysis: A trained sensory panelist or "nose" sniffs the effluent at the sniffing port

and provides a description of the odor and its intensity at different retention times.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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